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Compound of Interest

Compound Name: Mcp-neca

cat. No.: B1676814

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of N6-
Cyclopentyl-5'-N-ethylcarboxamidoadenosine (MCP-NECA), a potent and non-selective
agonist of adenosine receptors. Adherence to these guidelines is crucial for maintaining the
compound's integrity and ensuring reproducible experimental outcomes.

Chemical Properties and Solubility

MCP-NECA is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and
dimethylformamide (DMF).[1] It is sparingly soluble in aqueous solutions.[2][3] The solubility of
MCP-NECA in various solvents is summarized in the table below. It is important to note that
using fresh, anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact
solubility.[2][4] For biological experiments, it is advised to make further dilutions of the stock
solution into aqueous buffers or isotonic saline to ensure that the residual amount of organic
solvent is insignificant, as organic solvents may have physiological effects at low
concentrations.[1]
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Solvent Approximate Solubility
DMSO 14 - 62.5 mg/mL
Dimethylformamide (DMF) ~25 mg/mL

Ethanol ~2 mg/mL

0.1 M HCI 3.4 mg/mL

Water < 0.1 mg/mL (insoluble)
45% (w/v) aq 2-hydroxypropyl-B-cyclodextrin 0.2 mg/mL

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Materials:

MCP-NECA powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)
Procedure:

o Weighing: Accurately weigh the desired amount of MCP-NECA powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.08 mg of MCP-NECA (Molecular Weight: 308.29 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock
solution, add 1 mL of DMSO to 3.08 mg of MCP-NECA.
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e Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, brief sonication in an ultrasonic bath may be applied.[2]
Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile polypropylene tubes.[2]

o Storage: Store the aliquots at -20°C for long-term storage (months to years) or at 0-4°C for
short-term storage (days to weeks).[5] When stored at -20°C, the stock solution is stable for
up to one year, and for up to two years at -80°C.[2]

Protocol for Preparation of Aqueous Working Solutions

Materials:

e MCP-NECA stock solution in DMSO

» Sterile aqueous buffer (e.g., phosphate-buffered saline, cell culture medium)
» Sterile tubes

Procedure:

 Dilution: On the day of the experiment, thaw a single aliquot of the MCP-NECA stock
solution.

» Serial Dilution: Perform serial dilutions of the stock solution with the desired aqueous buffer
to achieve the final working concentration.

o Mixing: Gently mix the solution after each dilution.

o Usage: It is recommended to prepare fresh working solutions for each experiment and use
them on the same day.[2]

Storage and Stability

Proper storage of MCP-NECA is critical to maintain its biological activity.
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» Solid Compound: The solid powder should be stored in a dry, dark place. For short-term
storage, 0-4°C is suitable, while -20°C is recommended for long-term storage.[5] The solid is
stable for at least four years when stored at -20°C.[1]

o Stock Solutions: As mentioned, stock solutions in DMSO should be aliquoted and stored at
-20°C or -80°C.[2] Stock solutions are reported to be stable for up to 3 months at -20°C.[6]

e Aqueous Solutions: Aqueous working solutions are less stable and should be prepared fresh
for each experiment.

Signaling Pathway

MCP-NECA is a non-selective adenosine receptor agonist, meaning it activates all four
subtypes of adenosine receptors: A1, Aza, Aze, and As.[6] These receptors are G-protein
coupled receptors (GPCRSs) that, upon activation, trigger various downstream signaling
cascades. For instance, activation of A2a and Aze receptors typically leads to the activation of
adenylyl cyclase and an increase in intracellular cyclic AMP (cCAMP) levels, while A1 and As
receptor activation often inhibits adenylyl cyclase, leading to a decrease in CAMP.[6] These
signaling events can modulate a wide range of physiological processes, including inflammation,
neurotransmission, and cardiovascular function.[4][5]
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Caption: MCP-NECA signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. NECA 299% (HPLC), solid, adenosine receptor agonist, Calbiochem<SUP>®</SUP> |
Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Application Notes and Protocols for MCP-NECA].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676814#how-to-dissolve-and-store-mcp-neca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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